Cas no 933709-15-0 (4H,6H,7H-thieno3,2-cthiopyran-2-carboxylic Acid)

• Product Name: 4H,6H,7H-thieno3,2-cthiopyran-2-carboxylic Acid
• CAS No: 933709-15-0
• MF: C₈H₈O₂S₂
• MW: 200.277919769287
• CID: 4666042
• PubChem ID: 21941398
• Update Time: 2025-07-01

4H,6H,7H-thieno3,2-cthiopyran-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-4H-thieno[3,2-c]thiopyran-2-carboxylic acid
• 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic Acid
• 4H,6H,7H-thieno3,2-cthiopyran-2-carboxylic Acid

• Inchi： 1S/C8H8O2S2/c9-8(10)7-3-5-4-11-2-1-6(5)12-7/h3H,1-2,4H2,(H,9,10)
• InChI Key： GNFCYTBCYXABDO-UHFFFAOYSA-N
• SMILES： C1SCCC2SC(C(O)=O)=CC1=2

Additional information on 4H,6H,7H-thieno3,2-cthiopyran-2-carboxylic Acid

Introduction to 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic Acid (CAS No. 933709-15-0)

4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid (CAS No. 933709-15-0) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thieno[3,2-c]thiopyran derivatives, which are characterized by their fused thiophene and thiopyran rings. The presence of these rings imparts distinct electronic and steric properties that make this compound a valuable candidate for a wide range of applications.

The chemical structure of 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid is composed of a central thiophene ring fused with a thiopyran ring, with a carboxylic acid group attached to the thiopyran ring. This structure provides a combination of aromaticity and functional groups that can be exploited for various chemical reactions and biological activities. The carboxylic acid group is particularly important as it can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity and solubility properties.

In the realm of medicinal chemistry, 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid has shown promise as a lead compound for the development of novel drugs. Recent studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of protein kinases, which are key targets in cancer therapy. The compound's unique structure allows it to bind effectively to the active sites of these enzymes, thereby modulating their activity and potentially leading to therapeutic benefits.

Beyond its medicinal applications, 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid has also been explored for its use in materials science. Its heterocyclic structure and functional groups make it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, studies have shown that this compound can be used as a building block for the creation of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The synthesis of 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid typically involves multi-step reactions that include cyclization and functional group transformations. One common synthetic route involves the reaction of 2-bromothiophene with an appropriate thioketone or thioaldehyde followed by cyclization to form the thiopyran ring. Subsequent steps may involve oxidation to introduce the carboxylic acid group or other functional groups as needed. The synthetic methods used can be optimized to achieve high yields and purity levels, making this compound readily available for further research and development.

The physical and chemical properties of 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid have been extensively studied. It is known to be a white crystalline solid with good thermal stability. Its solubility properties vary depending on the solvent used; it is generally more soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) compared to non-polar solvents like hexane or toluene. These solubility characteristics are important for its use in both biological assays and material synthesis.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid may be limited due to its relatively recent discovery and use, it is generally recommended to handle this compound with standard laboratory precautions. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following proper disposal procedures for any waste generated during experiments.

The future prospects for 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and materials science. As more data becomes available on its biological activity and material properties, it is likely that new uses will be discovered that could lead to significant advancements in these fields. Additionally, the development of more efficient synthetic methods could further enhance its accessibility and utility.

In conclusion, 4H,6H,7H-thieno[3,2-c]thiopyran-2-carboxylic acid (CAS No. 933709-15-0) is a versatile heterocyclic compound with a unique chemical structure that offers numerous opportunities for research and development. Its potential applications in medicinal chemistry and materials science make it an exciting area of study that warrants continued investigation.